Cas no 2580184-39-8 (3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid
• CAS No: 2580184-39-8
• MF: C₁₂H₁₂ClF₂NO₄
• MW: 307.67778968811
• CID: 5659445
• PubChem ID: 165894651
• Update Time: 2025-05-27

3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-2,6-difluorobenzoic acid
• 2580184-39-8
• EN300-27732818
• 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid

• Inchi： 1S/C12H12ClF2NO4/c1-12(2,3)20-11(19)16-6-4-5(13)8(14)7(9(6)15)10(17)18/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： BKCOEISFWXCPCW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C(=C(C=1)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 307.0422919g/mol
• Monoisotopic Mass: 307.0422919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid

3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid (CAS No. 2580184-39-8): A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid (CAS No. 2580184-39-8) is a specialized benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and halogenated aromatic ring, has garnered attention for its role in organic synthesis and drug discovery. Its molecular structure, featuring chloro and difluoro substituents, enhances its reactivity and selectivity in coupling reactions, making it a valuable intermediate for peptide synthesis and small molecule development.

In recent years, the demand for fluorinated compounds like 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid has surged due to their metabolic stability and bioavailability, key traits in medicinal chemistry. Researchers frequently search for "Boc-protected amino acids" or "difluorobenzoic acid derivatives" to explore their potential in cancer therapeutics and enzyme inhibition. The compound’s CAS No. 2580184-39-8 is often queried in databases like SciFinder and Reaxys, reflecting its niche yet growing relevance.

The synthesis of 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid typically involves multi-step organic reactions, including Boc protection, halogenation, and carboxylic acid functionalization. Its solid-state stability and solubility in polar solvents (e.g., DMSO, methanol) facilitate its use in high-throughput screening and structure-activity relationship (SAR) studies. Notably, the difluoro motif aligns with trends in fluorine chemistry, a hotspot in 2024 drug design due to fluorine’s ability to modulate lipophilicity and binding affinity.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration, particularly in herbicide and pesticide formulations. Queries like "Boc-amino acid applications" or "chlorodifluorobenzoic acid uses" highlight interdisciplinary interest. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and regulatory considerations are also critical. While not classified as hazardous, proper handling of halogenated aromatics is advised. The compound’s Ec50/LC50 data and biodegradability are often searched alongside its CAS No. 2580184-39-8, reflecting the industry’s shift toward green chemistry.

In summary, 3-{(tert-butoxy)carbonylamino}-5-chloro-2,6-difluorobenzoic acid exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility in R&D, coupled with rising interest in fluorinated building blocks, positions it as a compound of enduring scientific and commercial value.